Cas no 915234-87-6 (1'-O-acetyl-2-O-decanoyl-3,3'-di-O-isobutyrylsucrose)
915234-87-6 structure
Product Name:1'-O-acetyl-2-O-decanoyl-3,3'-di-O-isobutyrylsucrose
CAS No:915234-87-6
MF:C32H54O15
MW:678.762172222137
CID:2062276
Update Time:2025-03-11
1'-O-acetyl-2-O-decanoyl-3,3'-di-O-isobutyrylsucrose Chemical and Physical Properties
Names and Identifiers
-
- 1'-O-acetyl-2-O-decanoyl-3,3'-di-O-isobutyrylsucrose
- nicandrose B
- (+)-Nicandrose B
- α-D-Glucopyranoside, 1-O-acetyl-3-O-(2-methyl-1-oxopropyl)-β-D-fructofuranosyl, 2-decanoate 3-(2-methylpropanoate)
-
- Inchi: 1S/C32H54O15/c1-7-8-9-10-11-12-13-14-23(36)43-27-26(44-29(39)18(2)3)24(37)21(15-33)42-31(27)47-32(17-41-20(6)35)28(45-30(40)19(4)5)25(38)22(16-34)46-32/h18-19,21-22,24-28,31,33-34,37-38H,7-17H2,1-6H3
- InChI Key: BOPMBSSYOZCUCZ-UHFFFAOYSA-N
- SMILES: CCCCCCCCCC(OC1C(OC(C(C)C)=O)C(O)C(CO)OC1OC1(C(OC(C(C)C)=O)C(O)C(CO)O1)COC(=O)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 47
- XLogP3: 3.295
Experimental Properties
- Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 750.5±60.0 °C(Predicted)
- pka: 12.20±0.70(Predicted)
1'-O-acetyl-2-O-decanoyl-3,3'-di-O-isobutyrylsucrose Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
915234-87-6 (1'-O-acetyl-2-O-decanoyl-3,3'-di-O-isobutyrylsucrose) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk